Cas no 162287-04-9 (2,3,4,5-Hexanetetrone)

• Product Name: 2,3,4,5-Hexanetetrone
• CAS No: 162287-04-9
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 109942
• PubChem ID: 45085668
• Update Time: 2025-04-18

2,3,4,5-Hexanetetrone Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Hexanetetrone
• hexane-2,3,4,5-tetrone
• 2,3,4,5-Hexanetetrone (9CI)
• DTXSID80665838
• SCHEMBL7099166
• Diacetylglyoxal
• 2,3,4,5-Hexanetetrone(9ci)
• 162287-04-9

• Inchi： 1S/C6H6O4/c1-3(7)5(9)6(10)4(2)8/h1-2H3
• InChI Key： DOTFTHPAHSFNIZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)C(C(C)=O)=O

Computed Properties

• Exact Mass: 142.02658
• Monoisotopic Mass: 142.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 68.28